N-(3,4-dihydro-2H-chromen-4-yl)-2-(3-methylpiperidin-1-yl)acetamide

• IUPAC Name: N-(3,4-dihydro-2H-chromen-4-yl)-2-(3-methylpiperidin-1-yl)acetamide
• InChI: InChI=1S/C17H24N2O2/c1-13-5-4-9-19(11-13)12-17(20)18-15-8-10-21-16-7-3-2-6-14(15)16/h2-3,6-7,13,15H,4-5,8-12H2,1H3,(H,18,20)
• InChI Key: INSIEHSKIXAFTR-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)CC(=O)NC2CCOC3=CC=CC=C23
• Molecular Formula: C17H24N2O2
• Molecular Weight: 288.4 g/mol

Description

N-(3,4-dihydro-2H-chromen-4-yl)-2-(3-methylpiperidin-1-yl)acetamide, also known as DMAC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMAC is a synthetic compound that belongs to the class of chromenylpiperidinylacetamides.

Mechanism of Action

N-(3,4-dihydro-2H-chromen-4-yl)-2-(3-methylpiperidin-1-yl)acetamide acts as a selective and potent inhibitor of acetylcholinesterase (AChE), an enzyme that breaks down the neurotransmitter acetylcholine (ACh) in the brain. By inhibiting AChE, N-(3,4-dihydro-2H-chromen-4-yl)-2-(3-methylpiperidin-1-yl)acetamide increases the levels of ACh in the brain, which can improve cognitive function and memory. N-(3,4-dihydro-2H-chromen-4-yl)-2-(3-methylpiperidin-1-yl)acetamide also acts as a partial agonist of nicotinic acetylcholine receptors (nAChRs), which are involved in learning, memory, and attention.
Biochemical and Physiological Effects:
N-(3,4-dihydro-2H-chromen-4-yl)-2-(3-methylpiperidin-1-yl)acetamide has been shown to have significant effects on the central nervous system. N-(3,4-dihydro-2H-chromen-4-yl)-2-(3-methylpiperidin-1-yl)acetamide increases the levels of ACh in the brain, which can improve cognitive function and memory. N-(3,4-dihydro-2H-chromen-4-yl)-2-(3-methylpiperidin-1-yl)acetamide also acts as a partial agonist of nAChRs, which can improve learning, memory, and attention. N-(3,4-dihydro-2H-chromen-4-yl)-2-(3-methylpiperidin-1-yl)acetamide has been shown to have neuroprotective effects, which can protect the brain from oxidative stress and inflammation. N-(3,4-dihydro-2H-chromen-4-yl)-2-(3-methylpiperidin-1-yl)acetamide has also been shown to have anti-inflammatory and antioxidant effects, which can protect the brain from damage caused by free radicals.

Advantages and Limitations for Lab Experiments

N-(3,4-dihydro-2H-chromen-4-yl)-2-(3-methylpiperidin-1-yl)acetamide has several advantages that make it a useful tool for studying the cholinergic system in the brain. N-(3,4-dihydro-2H-chromen-4-yl)-2-(3-methylpiperidin-1-yl)acetamide is a selective and potent inhibitor of AChE, which allows for the specific inhibition of the cholinergic system. N-(3,4-dihydro-2H-chromen-4-yl)-2-(3-methylpiperidin-1-yl)acetamide is also a partial agonist of nAChRs, which allows for the modulation of the cholinergic system. However, N-(3,4-dihydro-2H-chromen-4-yl)-2-(3-methylpiperidin-1-yl)acetamide has some limitations in lab experiments. N-(3,4-dihydro-2H-chromen-4-yl)-2-(3-methylpiperidin-1-yl)acetamide can be toxic at high concentrations, which can limit its use in certain experiments. N-(3,4-dihydro-2H-chromen-4-yl)-2-(3-methylpiperidin-1-yl)acetamide can also be difficult to work with due to its low solubility in water.

Future Directions

N-(3,4-dihydro-2H-chromen-4-yl)-2-(3-methylpiperidin-1-yl)acetamide has significant potential for future research in various fields. N-(3,4-dihydro-2H-chromen-4-yl)-2-(3-methylpiperidin-1-yl)acetamide can be further studied for its potential use in the treatment of various neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. N-(3,4-dihydro-2H-chromen-4-yl)-2-(3-methylpiperidin-1-yl)acetamide can also be further studied for its potential use as a tool for studying the cholinergic system in the brain. Future research can focus on developing more efficient and effective synthesis methods for N-(3,4-dihydro-2H-chromen-4-yl)-2-(3-methylpiperidin-1-yl)acetamide. Additionally, future research can focus on developing new derivatives of N-(3,4-dihydro-2H-chromen-4-yl)-2-(3-methylpiperidin-1-yl)acetamide with improved pharmacological properties.

Synthesis Methods

N-(3,4-dihydro-2H-chromen-4-yl)-2-(3-methylpiperidin-1-yl)acetamide can be synthesized using a straightforward and efficient method. The synthesis of N-(3,4-dihydro-2H-chromen-4-yl)-2-(3-methylpiperidin-1-yl)acetamide involves the reaction of 3,4-dihydro-2H-chromen-4-amine with 3-methylpiperidine-1-carboxylic acid in the presence of a coupling agent such as N-ethyl-N′-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS) in anhydrous dimethylformamide (DMF) at room temperature. The reaction mixture is then stirred for a few hours, and the product is purified by column chromatography to obtain N-(3,4-dihydro-2H-chromen-4-yl)-2-(3-methylpiperidin-1-yl)acetamide in high yield and purity.

Scientific Research Applications

N-(3,4-dihydro-2H-chromen-4-yl)-2-(3-methylpiperidin-1-yl)acetamide has been extensively studied for its potential applications in various fields such as medicinal chemistry, pharmacology, and neuroscience. N-(3,4-dihydro-2H-chromen-4-yl)-2-(3-methylpiperidin-1-yl)acetamide has been shown to have significant effects on the central nervous system, making it a promising candidate for the treatment of various neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. N-(3,4-dihydro-2H-chromen-4-yl)-2-(3-methylpiperidin-1-yl)acetamide has also been studied for its potential use as a tool for studying the role of the cholinergic system in the brain.